N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide

• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: N-[4-acetyl-5-methyl-5-(4-phenylphenyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C19H19N3O2S/c1-13(23)20-18-21-22(14(2)24)19(3,25-18)17-11-9-16(10-12-17)15-7-5-4-6-8-15/h4-12H,1-3H3,(H,20,21,23)
• InChI Key: SNNZUOIKPBCEHU-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=NN(C(S1)(C)C2=CC=C(C=C2)C3=CC=CC=C3)C(=O)C

Description

N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide, also known as BTA-EG6, is a small molecule compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a member of the thiadiazole family of compounds, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-tumor properties. BTA-EG6 is a promising compound that has shown potential in various scientific research applications, including drug development, biochemistry, and molecular biology.

Mechanism of Action

The mechanism of action of N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, including histone deacetylases (HDACs) and c-Jun N-terminal kinases (JNKs). HDACs are enzymes that regulate gene expression by modifying the acetylation status of histones, while JNKs are enzymes that play a role in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects
N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide can induce apoptosis in cancer cells, inhibit cell proliferation, and reduce the expression of pro-inflammatory cytokines. In vivo studies have shown that N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide can inhibit tumor growth and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has several advantages for use in lab experiments. It is a small molecule compound that is easy to synthesize and purify. It has also been shown to have low toxicity, making it a safe candidate for in vitro and in vivo studies. However, N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has some limitations. Its mechanism of action is not fully understood, and further research is needed to elucidate its biochemical and physiological effects fully. Additionally, the synthesis of N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide is a complex process that requires specialized equipment and expertise in organic chemistry.

Future Directions

N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has shown significant potential for use in various scientific research applications. Future research directions could include further investigation of its mechanism of action and biochemical and physiological effects. Additionally, N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide could be further explored as a potential candidate for the treatment of inflammatory diseases and cancer. Further research could also focus on the development of more efficient and cost-effective synthesis methods for N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide.

Synthesis Methods

The synthesis of N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide involves a multi-step process that includes several chemical reactions. The first step involves the preparation of 4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazole-2-thiol, which is then reacted with acetic anhydride to produce the final product, N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide. The synthesis of N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide is a complex process that requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has shown potential in various scientific research applications, including drug development, biochemistry, and molecular biology. In drug development, N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has been shown to have anti-tumor and anti-cancer properties. It has also been reported to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. In biochemistry and molecular biology, N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has been used as a tool to study protein-protein interactions and to investigate the role of specific proteins in cellular processes.